Cas no 1402550-75-7 (5-(difluoromethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-(difluoromethyl)-1,2-dihydropyridin-2-one
• CAS No: 1402550-75-7
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 4594417
• PubChem ID: 83854588
• Update Time: 2025-06-25

5-(difluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-2(1H)-Pyridinone
• 2(1H)-Pyridinone, 5-(difluoromethyl)-
• 5-(Difluoromethyl)-1,2-dihydropyridin-2-one
• G79377
• AKOS023600965
• 1402550-75-7
• 5-(Difluoromethyl)pyridin-2(1H)-one
• AKOS040813628
• F2147-6849
• 5-(Difluoromethyl)pyridin-2-ol
• Z1726130896
• EN300-1217814
• 5-(Difluoromethyl)-2-hydroxypyridine
• DB-219191
• HFHSPDOMAZYGRR-UHFFFAOYSA-N
• 5-(difluoromethyl)-1H-pyridin-2-one
• 5-(difluoromethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H5F2NO/c7-6(8)4-1-2-5(10)9-3-4/h1-3,6H,(H,9,10)
• InChI Key： HFHSPDOMAZYGRR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(F)F)C=C1

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-(difluoromethyl)-1,2-dihydropyridin-2-one

Introduction to 5-(difluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 1402550-75-7)

5-(difluoromethyl)-1,2-dihydropyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic molecule, identified by the chemical abstracts service number CAS No. 1402550-75-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethyl group and a dihydropyridinone core imparts distinct reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The dihydropyridinone moiety is a well-known pharmacophore in medicinal chemistry, often associated with vasodilatory and calcium channel modulating activities. However, the introduction of a difluoromethyl substituent at the 5-position of the ring system introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties. This modification has been extensively explored in recent years, leading to the development of new drug candidates with enhanced efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-(difluoromethyl)-1,2-dihydropyridin-2-one with biological targets with high precision. These studies have revealed that the compound exhibits strong binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in various therapeutic contexts. For instance, preliminary investigations have indicated that this molecule may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management.

The synthesis of 5-(difluoromethyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired heterocyclic framework efficiently. The use of advanced purification techniques ensures that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, 5-(difluoromethyl)-1,2-dihydropyridin-2-one has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may exhibit properties such as anti-inflammatory, analgesic, or even anticancer effects. However, further experimental validation is necessary to fully elucidate its mechanism of action and therapeutic potential. In vitro assays using relevant cell lines and animal models are being conducted to assess its efficacy and safety profile.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The incorporation of a difluoromethyl group into molecules like 5-(difluoromethyl)-1,2-dihydropyridin-2-one leverages these advantages, making it an attractive candidate for further optimization. Researchers are exploring various derivatives of this compound to identify more potent and selective analogs with improved pharmacological properties.

The regulatory landscape for new drug candidates also plays a crucial role in the development of 5-(difluoromethyl)-1,2-dihydropyridin-2-one. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring its safe and effective use in clinical settings. Preclinical data must be meticulously gathered and analyzed to support applications for regulatory approval.

Future research directions for this compound include exploring its potential in combination therapies with other drugs targeting different disease pathways. The synergistic effects of such combinations could lead to more comprehensive treatment strategies for complex conditions like chronic pain or inflammatory disorders. Additionally, investigating the compound's interaction with biological membranes and transporters may provide insights into its absorption, distribution, metabolism, and excretion (ADME) profile.

The role of 5-(difluoromethyl)-1,2-dihydropyridin-2-one in academic research is also noteworthy. Universities and research institutions are increasingly focusing on developing novel heterocyclic compounds as part of their drug discovery programs. This compound serves as a valuable tool for training future scientists in synthetic chemistry and pharmacology while contributing to the broader understanding of molecular interactions at a fundamental level.

In conclusion,5-(difluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 1402550-75-7) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features offer potential benefits in drug design, while ongoing research continues to uncover new possibilities for its therapeutic applications. As scientific knowledge advances，this compound is poised to play an important role in shaping future treatments across multiple medical disciplines.